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Compound of Interest

Compound Name: SKF 95601

Cat. No.: B1681804

For researchers, scientists, and drug development professionals utilizing SKF components,
understanding the proper disposal procedures for specific parts is crucial for maintaining
laboratory safety and environmental compliance. While the designation "SKF 95601" does not
correspond to a chemical product with a specific Safety Data Sheet (SDS), it is likely a product
number for a mechanical component or assembly. Proper disposal of such industrial hardware
necessitates a distinct approach focused on material identification and recycling.

Identifying the Nature of SKF 95601

Initial searches for a Safety Data Sheet for "SKF 95601" did not yield results for a chemical
substance. Instead, investigations into the SKF product catalog suggest that this identifier is
likely associated with a specific mechanical part. SKF assigns unique identifiers to its vast
range of products, including bearings, seals, and lubrication systems. For instance, product
numbers like 1077601 correspond to a pressure hose, 400601 to a V-ring seal, and 61801 to a
deep groove ball bearing.

Without a direct chemical composition, the disposal procedure shifts from chemical waste
management to solid waste and recycling protocols.

**General Disposal and Recycling Protocol for
Industrial Components

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1681804?utm_src=pdf-interest
https://www.benchchem.com/product/b1681804?utm_src=pdf-body
https://www.benchchem.com/product/b1681804?utm_src=pdf-body
https://www.benchchem.com/product/b1681804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The primary approach for disposing of components like SKF 95601 involves disassembly (if
applicable) and material-specific recycling.

Quantitative Data Summary: Material Composition (Hypothetical Example)

Since the exact material composition of a component labeled "SKF 95601" is not publicly
available, the following table presents a hypothetical breakdown of materials commonly found
in industrial components for illustrative purposes. Professionals should seek specific material
information from SKF for the exact part in question.

Recommended Disposal

Material Component Percentage by Weight
Method
Steel Alloys 70-85% Metal Recycling
o Industrial Waste or Specialized
Nitrile Rubber (NBR) 10-20% )
Recycling
Poly-alpha-olefin (PAO) ey Hazardous Waste Disposal (if
- 0
Grease applicable)
- Hazardous Waste Disposal (if
Additives (e.g., EP/AW) <1%

applicable)

Detailed Experimental Protocol: Component
Decontamination and Disposal

This protocol outlines a general procedure for handling and disposing of a used industrial
component from a laboratory setting.

Objective: To safely decontaminate and segregate materials from a used SKF component for
proper disposal and recycling.

Materials:
o Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, lab coat.

o Degreasing solvent (e.g., heptane, isopropanol).
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» Wipes or absorbent pads.

» Labeled waste containers for hazardous and non-hazardous materials.
» Tools for disassembly (if required).

Procedure:

« Initial Decontamination: Wearing appropriate PPE, wipe down the exterior of the component
with a cloth lightly dampened with a degreasing solvent to remove any residual lubricants or
process chemicals.

o Disassembly (if applicable): If the component is an assembly of multiple materials (e.g., a
bearing with a seal), carefully disassemble it to separate the different materials.

e Lubricant Removal: Thoroughly clean any grease or oil from the metallic and elastomeric
parts using a suitable solvent and absorbent wipes.

o Waste Segregation:

o Solvents and Contaminated Wipes: Collect all used solvents and contaminated wipes in a
designated, labeled hazardous waste container.

o Metallic Components: Place cleaned steel or other metal parts in a designated container
for metal recycling.

o Elastomeric Components: Place rubber seals or other polymer components in a container
for industrial solid waste. Check with your local waste management provider for plastics
and rubber recycling options.

o Documentation: Record the types and quantities of waste generated in the laboratory's
waste log.

» Final Disposal: Arrange for the collection of the segregated waste by a licensed waste
management contractor.

Disposal Workflow
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The following diagram illustrates the logical flow of the disposal process for an industrial
component.

Caption: Disposal workflow for used industrial components.

For definitive information on the material composition of SKF 95601, it is imperative to contact
SKF directly through their customer service or technical support channels. Providing them with
the product number will enable them to supply the precise material data sheet, ensuring the
safest and most compliant disposal pathway.

 To cite this document: BenchChem. [Unraveling the Disposal of SKF 95601: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681804#skf-95601-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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